Cas no 2171749-19-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid
• CAS No: 2171749-19-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6053787
• PubChem ID: 165535388
• Update Time: 2025-10-30

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-4,4-dimethylpentanoic acid
• EN300-1510865
• 2171749-19-0

• Inchi： 1S/C28H36N2O5/c1-17(2)24(25(31)29-15-18(26(32)33)14-28(3,4)5)30-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-24H,14-16H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LETAPJILWAKOHX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC(C)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2171749-19-0)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid, identified by its CAS number 2171749-19-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group and an amino function, further connected to a butanamidomethyl side chain. The presence of multiple stereocenters and functional groups makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The fluorenyl group, a prominent feature in this compound, is widely recognized for its stability and luminescent properties. In recent years, fluorene-based derivatives have been extensively studied for their applications in materials science, particularly in organic light-emitting diodes (OLEDs) and photovoltaic cells. However, the incorporation of such motifs into biologically active molecules has opened new avenues for therapeutic development. The methoxycarbonyl (MOC) group serves as an effective protecting group for the amino function, allowing for selective modifications during synthetic pathways. This protective strategy is crucial in multi-step syntheses where regioselectivity and functional group compatibility are paramount.

The core of the molecule, 4,4-dimethylpentanoic acid, provides a rigid backbone that can influence the conformational flexibility and binding affinity of the compound. This structural motif is often employed in drug design to enhance solubility and metabolic stability. The 3-methylbutanamidomethyl side chain adds another layer of complexity, introducing potential hydrogen bonding interactions and hydrophobic pockets that could be exploited for receptor binding. Such features are particularly relevant in the design of enzyme inhibitors or receptor modulators.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic properties with remarkable accuracy. Molecular docking studies have been performed on this compound to evaluate its potential interactions with various biological targets. Initial simulations suggest that the fluorenyl moiety may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the amino and carboxylic acid functionalities could form hydrogen bonds with polar residues. These interactions could be pivotal in determining the compound's efficacy as a modulator of biological pathways.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary assays indicate that it exhibits moderate activity against certain enzymatic targets, particularly those involved in inflammatory pathways. The structural features of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid suggest potential applications in treating conditions such as chronic inflammation or autoimmune disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of protecting groups and stereocenters to achieve the desired configuration. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct key intermediates efficiently. These methodologies not only showcase the synthetic prowess required but also highlight the importance of optimizing reaction conditions to minimize side products and maximize yield.

The role of fluorenyl derivatives in medicinal chemistry cannot be overstated. Their unique photophysical properties make them valuable tools for developing bioimaging agents and probes for cellular studies. Additionally, their stability under various conditions enhances their utility as scaffolds for drug development. The incorporation of such motifs into molecules like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid underscores the growing interest in hybrid compounds that combine structural rigidity with biological activity.

Future directions in research may focus on derivatization strategies to enhance potency and selectivity. For instance, replacing the fluorenyl group with other heterocyclic systems or modifying the length and branching of the side chains could lead to novel analogs with improved pharmacological profiles. Additionally, exploring prodrug formulations could address issues related to solubility and bioavailability, making this compound more suitable for clinical applications.

The development of high-throughput screening (HTS) platforms has accelerated the process of identifying lead compounds from large libraries. 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid has been incorporated into such libraries for rapid evaluation against diverse disease targets. The results from these screens will provide valuable insights into its therapeutic potential and guide subsequent optimization efforts.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2171749-19-0) is a structurally complex yet promising molecule with significant implications for pharmaceutical research. Its unique combination of functional groups and structural motifs positions it as a valuable candidate for further exploration in drug discovery programs aimed at treating various diseases. As computational methods improve and synthetic techniques evolve, compounds like this will continue to play a crucial role in advancing our understanding of biological processes and developing new therapeutic interventions.